![molecular formula C6H13N3O3 B1666427 2-[2-(2-Azidoethoxy)ethoxy]ethanol CAS No. 86520-52-7](/img/structure/B1666427.png)
2-[2-(2-Azidoethoxy)ethoxy]ethanol
Cat. No. B1666427
Key on ui cas rn:
86520-52-7
M. Wt: 175.19 g/mol
InChI Key: PMNIHDBMMDOUPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[N-:11]=[N+:12]=[N-:13].[OH:1][CH2:2][CH2:3][O:4][CH2:5][CH2:6][O:7][CH2:8][CH2:9][OH:10]>>[OH:1][CH2:2][CH2:3][O:4][CH2:5][CH2:6][O:7][CH2:8][CH2:9][N:11]=[N+:12]=[N-:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCOCCOCCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N-]=[N+]=NCCOCCOCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
